Cas no 1379311-45-1 (1-(5-bromopyridin-3-yl)cyclopentylmethanamine)

• Product Name: 1-(5-bromopyridin-3-yl)cyclopentylmethanamine
• CAS No: 1379311-45-1
• MF: C₁₁H₁₅BrN₂
• MW: 255.154201745987
• CID: 6431876
• PubChem ID: 129964850
• Update Time: 2025-10-29

1-(5-bromopyridin-3-yl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromopyridin-3-yl)cyclopentylmethanamine
• 1379311-45-1
• [1-(5-bromopyridin-3-yl)cyclopentyl]methanamine
• EN300-1911356

• Inchi： 1S/C11H15BrN2/c12-10-5-9(6-14-7-10)11(8-13)3-1-2-4-11/h5-7H,1-4,8,13H2
• InChI Key： JSNLSIANMJIGOW-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C1(CN)CCCC1

Computed Properties

• Exact Mass: 254.04186g/mol
• Monoisotopic Mass: 254.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(5-bromopyridin-3-yl)cyclopentylmethanamine

Professional Introduction to 1-(5-bromopyridin-3-yl)cyclopentylmethanamine (CAS No. 1379311-45-1)

1-(5-bromopyridin-3-yl)cyclopentylmethanamine, with the CAS number 1379311-45-1, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of a brominated pyridine ring and a cyclopentylmethylamine moiety makes it a versatile scaffold for medicinal chemists exploring novel therapeutic agents.

The compound's structure, characterized by a 5-bromopyridin-3-yl substituent attached to a cyclopentylmethylamine backbone, offers multiple sites for chemical modification. This flexibility is highly valuable in the design of small-molecule inhibitors and activators targeting various biological pathways. Recent advancements in drug discovery have highlighted the importance of such heterocyclic compounds in developing treatments for complex diseases.

In the realm of medicinal chemistry, 1-(5-bromopyridin-3-yl)cyclopentylmethanamine has been investigated for its potential role in modulating enzyme activity and receptor interactions. The bromine atom in the pyridine ring enhances the compound's reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecular architectures, which can improve pharmacological properties like solubility and bioavailability.

Recent studies have demonstrated the compound's utility in developing kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The cyclopentylmethylamine group provides a suitable pharmacophore for binding to the ATP-binding pockets of these enzymes, while the brominated pyridine moiety allows for optimal positioning within the active site. This dual functionality has been exploited to design molecules with enhanced binding affinity and selectivity.

The synthesis of 1-(5-bromopyridin-3-yl)cyclopentylmethanamine involves multi-step organic transformations, starting from readily available precursors. Key steps include bromination of a pyridine derivative followed by nucleophilic substitution with a cyclopentylmethylamine reagent. The reaction conditions must be carefully optimized to ensure high yield and purity, as impurities can significantly affect downstream applications.

From a computational chemistry perspective, molecular modeling studies have been conducted to elucidate the binding interactions of 1-(5-bromopyridin-3-yl)cyclopentylmethanamine with target proteins. These studies have provided valuable insights into the compound's binding mode and have guided the design of analogs with improved pharmacokinetic profiles. The integration of experimental data with computational methods has become an indispensable tool in modern drug discovery.

The pharmacological profile of 1-(5-bromopyridin-3-yl)cyclopentylmethanamine has been evaluated through in vitro assays targeting various enzymes and receptors. Initial results suggest that this compound exhibits promising activity against several therapeutic targets, including those implicated in inflammatory diseases and neurological disorders. Further preclinical studies are warranted to fully assess its potential as a lead compound for drug development.

In conclusion, 1-(5-bromopyridin-3-yl)cyclopentylmethanamine (CAS No. 1379311-45-1) represents a compelling scaffold for medicinal chemistry innovation. Its unique structural features and reactivity make it a valuable building block for designing novel therapeutic agents. As research in this area continues to evolve, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.